2-Chloro-1-ethynyl-3-fluorobenzene

• IUPAC Name: 2-chloro-1-ethynyl-3-fluorobenzene
• InChI: InChI=1S/C8H4ClF/c1-2-6-4-3-5-7(10)8(6)9/h1,3-5H
• InChI Key: IPZVBJPQAKVHHZ-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=C(C(=CC=C1)F)Cl
• Molecular Formula: C8H4ClF
• Molecular Weight: 154.57 g/mol

Description

“2-Chloro-1-ethynyl-3-fluorobenzene” is a chemical compound with the CAS Number: 2003928-77-4. It has a molecular weight of 154.57. The IUPAC name for this compound is 2-chloro-1-ethynyl-3-fluorobenzene. The physical form of this compound is liquid.

Molecular Structure Analysis

The InChI code for “2-Chloro-1-ethynyl-3-fluorobenzene” is 1S/C8H4ClF/c1-2-6-4-3-5-7 (10)8 (6)9/h1,3-5H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“2-Chloro-1-ethynyl-3-fluorobenzene” is a liquid at room temperature. It has a molecular weight of 154.57 and is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Spectral Analysis and Molecular Structure Studies

• FTIR and FT-Raman Spectral Investigation : Normal coordinate calculations of chloro-fluorobenzenes, similar in structure to 2-Chloro-1-ethynyl-3-fluorobenzene, have been carried out to understand in-plane and out-of-plane vibrations, offering insights into molecular structure and dynamics (Ilango et al., 2008).

Electrochemical Fluorination Studies

• Electrochemical Fluorination : Research on the electrochemical fluorination of chlorobenzene derivatives shows the formation of various fluorinated products, providing valuable data for chemical synthesis processes involving similar compounds (Momota et al., 1995).

Quantum Chemical Calculations

• Microwave Spectrum Analysis : Studies on microwave spectrum and quadrupole coupling constants of chloro-fluorobenzene compounds contribute to the understanding of molecular electronic structures, which can be applicable to 2-Chloro-1-ethynyl-3-fluorobenzene (Onda et al., 1994).

Cross-Coupling Reactions in Organic Synthesis

• Ortho-Selective Cross-Coupling : Studies on cross-coupling reactions with fluorobenzenes, such as 2-Chloro-1-ethynyl-3-fluorobenzene, highlight the potential for selective organic synthesis, especially in the presence of palladium-based catalysts (Manabe & Ishikawa, 2008).

Photophysical Studies

• Photophysics of Diethynylbenzenes : Investigation of the photophysical properties of diethynylbenzene derivatives in solutions and crystals provides insights into the effects of aggregation and planarization, which are relevant for the study of 2-Chloro-1-ethynyl-3-fluorobenzene (Levitus et al., 2001).

Crystal Structure Analysis

• C−H···F Interactions in Crystal Structures : Research on the crystal structures of fluorobenzenes, including interactions in these structures, offers insights into molecular interactions and structural characterizations, pertinent to similar compounds like 2-Chloro-1-ethynyl-3-fluorobenzene (Thalladi et al., 1998).

Nucleotide Analog Synthesis

• Oligonucleotides with Ethynylfluorobenzene : The synthesis of oligonucleotides containing a nucleotide analog with an ethynylfluorobenzene base surrogate demonstrates the potential for developing novel biochemically relevant compounds (Griesang & Richert, 2002).

Organometallic Chemistry

• Use in Organometallic Chemistry : Studies on the organometallic chemistry using partially fluorinated benzenes, similar to 2-Chloro-1-ethynyl-3-fluorobenzene, provide insights into their use as solvents and ligands in metal-centered reactions (Pike et al., 2017).

Safety and Hazards

The safety information for “2-Chloro-1-ethynyl-3-fluorobenzene” includes several hazard statements: H302, H315, H319, H335. These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. The precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.